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Compound of Interest

Compound Name: PRL 2915

Cat. No.: B3251364 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety, operational, and disposal protocols for the potent

human somatostatin subtype 2 receptor (hsst2) antagonist, PRL 2915. Adherence to these

guidelines is critical for ensuring laboratory safety and proper environmental stewardship.

Essential Safety and Handling Protocols
While PRL 2915 is not classified as a hazardous substance or mixture, standard laboratory

safety protocols should be strictly followed.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields.

Hand Protection: Use protective gloves.

Body Protection: Wear an impervious lab coat.

Respiratory Protection: In case of dust or aerosol formation, use a suitable respirator.

Handling Procedures:

Avoid contact with skin and eyes.

Prevent the formation of dust and aerosols.
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Ensure adequate ventilation in the handling area.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container, away from moisture.[2]

Powder:

-80°C for 2 years.

-20°C for 1 year.[2]

In solvent:

-80°C for 6 months.

-20°C for 1 month.[2]

Disposal Procedures
Proper disposal of PRL 2915 and its containers is imperative to avoid environmental

contamination.

Unused Product:

The recommended method of disposal is to send the material to a licensed chemical

destruction facility.[3]

Controlled incineration with flue gas scrubbing is also a suitable alternative.[3]

Crucially, do not discharge PRL 2915 into sewer systems or waterways.[3]

Contaminated Materials:

Absorb any spills with an inert, non-combustible material (e.g., diatomite, universal binders).
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Decontaminate surfaces and equipment by scrubbing with alcohol.

Dispose of all contaminated materials, including empty containers, in accordance with

federal, state, and local regulations.[3][4] Containers should be triple-rinsed (or equivalent)

before recycling or reconditioning.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for PRL 2915.

Parameter Value Source

Molecular Weight 1175.85 g/mol [1]

Molecular Formula C₅₉H₇₁ClN₁₂O₈S₂ [1]

CAS Number 209006-18-8 [1]

Solubility in DMSO 100 mg/mL (85.04 mM) [2]

Ki for hsst1 >1000 nM [2]

Ki for hsst2 12 nM [2]

Ki for hsst3 100 nM [2]

Ki for hsst4 895 nM [2]

Ki for hsst5 520 nM [2]

IC50 (rat antagonist bioassay) 1.8 nM [2]

Experimental Protocol: General Antagonist Activity
Assay
While a specific, detailed experimental protocol for PRL 2915 is not publicly available, a

general procedure to assess its antagonist activity on the somatostatin subtype 2 receptor

(SSTR2) would involve the following steps:

Cell Culture: Utilize a cell line that endogenously expresses SSTR2 or has been engineered

to do so.
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Agonist Stimulation: Treat the cells with a known SSTR2 agonist (e.g., somatostatin-14) to

elicit a measurable response. This response is often a decrease in intracellular cyclic AMP

(cAMP) levels.

Antagonist Pre-incubation: In a separate set of experiments, pre-incubate the cells with

varying concentrations of PRL 2915 for a defined period before adding the SSTR2 agonist.

Response Measurement: Measure the cellular response (e.g., cAMP levels) in the presence

of both the agonist and the antagonist.

Data Analysis: Determine the ability of PRL 2915 to inhibit the agonist-induced response.

The concentration of PRL 2915 that causes 50% inhibition of the maximal agonist response

is determined as the IC50 value. The inhibitory constant (Ki) can then be calculated from the

IC50 value.

Somatostatin Receptor 2 (SSTR2) Signaling
Pathway
PRL 2915 acts as an antagonist at the somatostatin subtype 2 receptor (SSTR2). The following

diagram illustrates the general signaling pathway initiated by the activation of SSTR2 by its

natural ligand, somatostatin. As an antagonist, PRL 2915 would block these downstream

effects.
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Caption: SSTR2 signaling pathway initiated by somatostatin and blocked by PRL 2915.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3251364?utm_src=pdf-custom-synthesis
https://file.glpbio.com/quotepdf/sds.php?token=5tUyV3mA38rBbPyJW11U8BgONS1A-734X5p7eki7QdUVstLWAUyl2lPay6pd4fu1sR2lZmV1gn_a1gVNY3Dis69jrq1isvyx5P7goIUZrlorDw0p11KshnSYtUuIAZmFWHb3zcM9RWPcb
https://www.medchemexpress.com/prl-2915.html
https://static.cymitquimica.com/products/TM/pdf/sds-T76594.pdf
https://file.glpbio.com/quotepdf/sds.php?token=1t4-xSeR-P27wjMldhbSTyvpR1W45s0EUTnBmqcj2hDXHUH4AzuM7mhK-Vjf8KOFhEuWXRZjSr9mgjauLbcgegYXLuGUxKP5BoyoPFqDGjCWUh0NYifb5d_54H2UhcoKjlbJIePnKR2km
https://www.benchchem.com/product/b3251364#prl-2915-proper-disposal-procedures
https://www.benchchem.com/product/b3251364#prl-2915-proper-disposal-procedures
https://www.benchchem.com/product/b3251364#prl-2915-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3251364?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3251364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3251364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

